Cas no 6703-05-5 (D-Arabinaric acid dipotassium salt)

D-Arabinaric acid dipotassium salt structure

6703-05-5 structure

Product Name:D-Arabinaric acid dipotassium salt

CAS No:6703-05-5

Molecular Formula:C₅H₈O₇

Molecular Weight:180.1128

CID:511387

PubChem ID:109475

D-Arabinaric acid dipotassium salt Properties

Names and Identifiers

- Arabinaric acid
- Arabinaric acid; pentaric acid; D-threo-pentaric acid
- 2,3,4-trihydroxypentanedioic acid
- AKOS005463290
- TrihydroxyglutarsA currencyure
- 6703-05-5
- DL-Trihydroxyglutaric acid
- DTXSID00964118
- FT-0754489
- Oprea1_368450
- VS-02647
- SCHEMBL110957
- 2,3,4-trihydroxyglutaric acid
- RTU7SUL664
- EINECS 229-749-3
- GLUTARIC ACID, .ALPHA.,.BETA.,.GAMMA.-TRIHYDROXY-
- Ribaric acid
- NSC287981
- 488-31-3
- NSC-287981
- UNII-RTU7SUL664
- pentaric acid
- 33012-62-3
- 2,3,4-trihydroxy-pentanedioic acid
- +Expand
- InChIKey： NPTTZSYLTYJCPR-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H8O7/c6-1(2(7)4(9)10)3(8)5(11)12/h1-3,6-8H,(H,9,10)(H,11,12)
- SMILES： C(C(C(=O)O)O)(C(C(=O)O)O)O

Computed Properties

Exact Mass: 180.02700259g/mol
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 4
Monoisotopic Mass: 180.02700259g/mol
Heavy Atom Count: 12
Complexity: 168
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.5
Topological Polar Surface Area: 135Å²

D-Arabinaric acid dipotassium salt Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	D210295-5mg	D-Arabinaric acid dipotassium salt	6703-05-5		5mg	$ 140.00	2022-06-05

D-Arabinaric acid dipotassium salt Synthesis

Synthetic Circuit 1

50-99-7

6703-05-5

526-95-4

473-81-4

17675-99-9

89299-64-9

87-69-4

13280-76-7

13752-83-5

20242-88-0

669-90-9

90-80-2

34685-56-8

3158-30-3

34685-57-9

25525-21-7

79-14-1

Reaction Conditions

1.1R:H2O2, C:Au, S:H2O, 10 min, 120°C, 5 bar

Reference

: Microwave-assisted base-free oxidation of glucose on gold nanoparticle catalysts

By Rautiainen, Sari et al, Catalysis Communications, 2016, 74, 115-118

D-Arabinaric acid dipotassium salt Raw materials

D(+)-Glucose

D-Arabinaric acid dipotassium salt Preparation Products

D-Arabinaric acid dipotassium salt Related Literature

1. Atomic Sn sites on nitrogen-doped carbon as a zincophilic and hydrophobic protection layer for stable Zn anodes†

Yijie Wang,Yan Tan,Chuanwei Cheng J. Mater. Chem. A, 2024,12, 428-439
2. Synthesis, characterization and electrochemistry of rhodium(iii) complexes of meso-substituted [14]tribenzotriphyrin(2.1.1)†

Zhaoli Xue,Yemei Wang,John Mack,Scebi Mkhize,Tebello Nyokong,Yuanyuan Fang,Zhongping Ou,Karl M. Kadish RSC Adv., 2016,6, 41919-41926
3. Zero-field slow magnetic relaxation behavior of Zn2Dy in a family of trinuclear near-linear Zn2Ln complexes: synthesis, experimental and theoretical investigations†

Naushad Ahmed,Kamal Uddin Ansari Dalton Trans., 2022,51, 8766-8776
4. Two-dimensional heteronuclear 1H ↔ 27Al-correlated MAS NMR spectra of layered silicates

María D. Alba,Ana I. Becerro,Miguel A. Castro,Ana C. Perdigón Chem. Commun., 2001, 249-250
5. Two-phase oxidation of toluene derivatives by dioxygen using the 3-cyano-1-decylquinolinium ion as a photocatalyst†

Kensaku Hirose RSC Adv., 2016,6, 41011-41014
6. Chlorobenzoic acids and derivatives: analysis of mixtures by thin-layer chromatography

Analyst, 1969,94, 594-598
7. Ion-exchange synthesis of a micro/mesoporous Zn2GeO4 photocatalyst at room temperature for photoreduction of CO2†

Shuxin Ouyang,Yuanjian Zhang,Guangcheng Xi Chem. Commun., 2011,47, 2041-2043
8. Oxalate promoted iron dissolution of hematite via proton coupled electron transfer†

Guangming Zhan,Yumin Fang,Meng Zhang,Shiyu Cao,Tianyuan Xu,Cancan Ling,Huayu Gu,Xiao Liu,Lizhi Zhang Environ. Sci.: Nano, 2022,9, 1770-1779
9. PEGylated WS2 nanodrug system with erythrocyte membrane coating for chemo/photothermal therapy of cervical cancer†

Xianjin Wu,Zhen Li,Jialong Fan,Xing Hu Biomater. Sci., 2020,8, 5088-5105
10. Kinetic study of polydopamine sphere synthesis using TRIS: relationship between synthesis conditions and final properties

Juan Carlos García-Mayorga,Haret-Codratian Rosu,Alma Berenice Jasso-Salcedo,Vladimir Alonso Escobar-Barrios RSC Adv., 2023,13, 5081-5095

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